2-methyl-6-(2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl)pyridazin-3(2H)-one

• IUPAC Name: 2-methyl-6-[2-(1-methylpyrazol-4-yl)piperidine-1-carbonyl]pyridazin-3-one
• InChI: InChI=1S/C15H19N5O2/c1-18-10-11(9-16-18)13-5-3-4-8-20(13)15(22)12-6-7-14(21)19(2)17-12/h6-7,9-10,13H,3-5,8H2,1-2H3
• InChI Key: NXIKQANHGGDVLK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCCN2C(=O)C3=NN(C(=O)C=C3)C
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol
• CAS No.: 1945653-53-1

Description

2-methyl-6-(2-(1-methyl-1H-pyrazol-4-yl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.
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Scientific Research Applications

Nitrogen-containing Heterocyclic Compounds

Nitrogen-containing heterocyclic compounds, such as pyrazines, pyridines, piperidines, and others, are crucial in the development of pharmaceuticals and agrochemicals. Their high biological activities make them foundational in creating compounds with significant therapeutic and agricultural value.

• Pharmaceutical Applications : These compounds are used extensively in the pharmaceutical industry. For instance, pyrazines serve as intermediates in the synthesis of drugs like anti-tuberculosis medication pyrazinamide. Similarly, piperidine derivatives are integral in creating various pharmaceuticals due to their biological activities.

• Agrochemical Applications : In agriculture, these heterocyclic compounds are utilized to produce herbicides and insecticides, leveraging their biological effectiveness to protect crops and enhance yield.

• Material Science : Beyond their biological applications, some of these compounds, like pyrroles, are used in material science. For example, polypyrrole, a polymer derived from pyrrole, is explored for its electroconductivity, demonstrating the versatility of nitrogen-containing heterocyclic compounds in scientific research beyond life sciences.

References

• Higasio, Y. S., & Shoji, T. (2001). Heterocyclic compounds such as pyrroles, pyridines, pyrollidins, piperdines, indoles, imidazol and pyrazins. Applied Catalysis A-general, 221, 197-207. Link to the paper.

• Higashio, Y., & Shoji, T. (2004). Heterocyclic compounds such as pyrrole, pyridines, pyrrolidine, piperidine, indole, imidazol, and pyrazines. Applied Catalysis A-general, 260, 251-259. Link to the paper.